N-[2,2-dichloro-1-(1H-1,2,4-triazol-1-yl)ethylidene]aniline

• IUPAC Name: 2,2-dichloro-N-phenyl-1-(1,2,4-triazol-1-yl)ethanimine
• InChI: InChI=1S/C10H8Cl2N4/c11-9(12)10(16-7-13-6-14-16)15-8-4-2-1-3-5-8/h1-7,9H
• InChI Key: KENCVMGPFWDPON-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N=C(C(Cl)Cl)N2C=NC=N2
• Molecular Formula: C10H8Cl2N4
• Molecular Weight: 255.10 g/mol

Description

N-[2,2-dichloro-1-(1H-1,2,4-triazol-1-yl)ethylidene]aniline, also known as DCTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DCTA is a triazole-based compound that has been synthesized using different methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

N-[2,2-dichloro-1-(1H-1,2,4-triazol-1-yl)ethylidene]aniline has been studied for its potential applications in various fields, including medicinal chemistry, material science, and biochemistry. In medicinal chemistry, N-[2,2-dichloro-1-(1H-1,2,4-triazol-1-yl)ethylidene]aniline has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In material science, N-[2,2-dichloro-1-(1H-1,2,4-triazol-1-yl)ethylidene]aniline has been used as a precursor for the synthesis of metal-organic frameworks (MOFs) due to its ability to coordinate with metal ions. In biochemistry, N-[2,2-dichloro-1-(1H-1,2,4-triazol-1-yl)ethylidene]aniline has been studied for its potential applications in protein labeling and imaging.

Mechanism of Action

The mechanism of action of N-[2,2-dichloro-1-(1H-1,2,4-triazol-1-yl)ethylidene]aniline is not fully understood, but it is believed to involve the inhibition of DNA synthesis and cell proliferation. N-[2,2-dichloro-1-(1H-1,2,4-triazol-1-yl)ethylidene]aniline has been shown to induce apoptosis in cancer cells by activating caspase-dependent pathways. Additionally, N-[2,2-dichloro-1-(1H-1,2,4-triazol-1-yl)ethylidene]aniline has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
N-[2,2-dichloro-1-(1H-1,2,4-triazol-1-yl)ethylidene]aniline has been shown to have both biochemical and physiological effects. Biochemically, N-[2,2-dichloro-1-(1H-1,2,4-triazol-1-yl)ethylidene]aniline has been shown to inhibit the activity of enzymes involved in DNA replication and repair, leading to the inhibition of cell proliferation. Physiologically, N-[2,2-dichloro-1-(1H-1,2,4-triazol-1-yl)ethylidene]aniline has been shown to induce apoptosis in cancer cells, leading to the inhibition of tumor growth.

Advantages and Limitations for Lab Experiments

N-[2,2-dichloro-1-(1H-1,2,4-triazol-1-yl)ethylidene]aniline has several advantages for lab experiments, including its high yield synthesis, stability, and potential applications in various fields. However, N-[2,2-dichloro-1-(1H-1,2,4-triazol-1-yl)ethylidene]aniline also has limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for N-[2,2-dichloro-1-(1H-1,2,4-triazol-1-yl)ethylidene]aniline research, including the investigation of its potential applications in drug delivery, the synthesis of novel MOFs, and the development of new anticancer agents. Additionally, further studies are needed to fully understand the mechanism of action of N-[2,2-dichloro-1-(1H-1,2,4-triazol-1-yl)ethylidene]aniline and its potential toxicity.

Synthesis Methods

N-[2,2-dichloro-1-(1H-1,2,4-triazol-1-yl)ethylidene]aniline can be synthesized using different methods, including the condensation reaction of 2,2-dichloroacetaldehyde and 1H-1,2,4-triazole-1-carboxaldehyde followed by the reaction with aniline. Another method involves the reaction of 2,2-dichloroacetaldehyde and 1H-1,2,4-triazole-1-carboxylic acid with aniline. These methods have been optimized to obtain high yields of N-[2,2-dichloro-1-(1H-1,2,4-triazol-1-yl)ethylidene]aniline.